Cas no 929904-85-8 (Guadecitabine sodium)

Guadecitabine sodium is a next-generation hypomethylating agent, specifically a dinucleotide of decitabine and deoxyguanosine, designed to improve pharmacokinetic stability and efficacy. As a DNA methyltransferase inhibitor, it induces hypomethylation of DNA, reactivating silenced tumor suppressor genes and exhibiting potent antineoplastic activity. Its optimized structure enhances resistance to cytidine deaminase degradation, prolonging half-life compared to conventional decitabine. Clinically, it shows promise in treating myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML), with improved dosing schedules and reduced toxicity profiles. The compound's sustained release properties enable prolonged epigenetic modulation, making it a candidate for combination therapies and broader oncological applications.
Guadecitabine sodium structure
Guadecitabine sodium structure
Product Name:Guadecitabine sodium
CAS No:929904-85-8
MF:C18H24N9NaO10P
MW:580.400994300842
MDL:MFCD28144509
CID:1065203
PubChem ID:135564654
Update Time:2025-10-31

Guadecitabine sodium Chemical and Physical Properties

Names and Identifiers

    • 2'-Deoxy-5-azacytidylyl-(3'→5')-2'-deoxy-guanosine Sodium Salt
    • S-110
    • SGI-110
    • sodium,[(2R,3S,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] phosphate
    • Guadecitabine sodium
    • S 110
    • sodium (2R,3S,5R)-5-(4-amino-2-oxo-1,2-dihydro-1,3,5-triazin-1-yl)-2-(hydroxymethyl)oxolan-3-yl [(2R,3S,5R)-5-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl phosphate
    • 2'-Deoxy-5-azacytidylyl-(3'-->5')-2'-deoxy-guanosine Sodium Salt
    • SGI-110 sodium salt
    • Guadecitabine sodium (JAN/USAN)
    • CS-0003821
    • GUADECITABINE SODIUM [JAN]
    • sodium;[(2R,3S,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] phosphate
    • S110 sodium salt
    • Guadecitabine sodium; SGI-110 sodium; S-110 sodium
    • Guadecitabine sodium [USAN]
    • [(2R,3S,5R)-5-(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)-3-hydroxytetrahydrofuran-2-yl]methyl (2R,3S,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1(2H)-yl)-2-(hydroxymethyl)tetrahydrofuran-3-yl sodium phosphate
    • Q27237136
    • Guanosine, 2'-deoxy-5-azacytidylyl-(3'-5')-2'-deoxy-, sodium salt (1:1)
    • CHEMBL3544980
    • GUADECITABINE SODIUM [WHO-DD]
    • G14403
    • EX-A2903
    • HY-15229
    • UNII-0RB89YH367
    • SGI 110
    • D10809
    • 929904-85-8
    • 2'-Deoxy-5-azacytidylyl-(3'?5')-2'-deoxy-guanosine SodiuM Salt
    • DTXSID60239218
    • 0RB89YH367
    • SGI-110 sodium
    • S-110 sodium
    • MDL: MFCD28144509
    • Inchi: 1S/C18H24N9O10P.Na/c19-16-22-6-27(18(31)25-16)12-2-8(9(3-28)35-12)37-38(32,33)34-4-10-7(29)1-11(36-10)26-5-21-13-14(26)23-17(20)24-15(13)30;/h5-12,28-29H,1-4H2,(H,32,33)(H2,19,25,31)(H3,20,23,24,30);/t7-,8-,9+,10+,11+,12+;/m0./s1
    • InChI Key: GIWNNMMDOVYUOT-BYKQGDNKSA-N
    • SMILES: O=C1N=C(N)NC2N([C@H]3C[C@H](O)[C@@H](COP(O)(=O)O[C@H]4C[C@H](N5C=NC(N)=NC5=O)O[C@@H]4CO)O3)C=NC1=2.[Na]

Computed Properties

  • Exact Mass: 579.12031924g/mol
  • Monoisotopic Mass: 579.12031924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 8
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 274Ų

Guadecitabine sodium Security Information

Guadecitabine sodium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S7013-5mg
Guadecitabine (SGI-110)
929904-85-8 99.93%
5mg
¥8570.34 2023-09-15
S e l l e c k ZHONG GUO
S7013-25mg
Guadecitabine (SGI-110)
929904-85-8 99.93%
25mg
¥22000.68 2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
G911637-5mg
Guadecitabine sodium (SGI-110 sodium;S-110 sodium)
929904-85-8 98%
5mg
¥14,804.00 2022-01-14
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T12790-2 mg
Guadecitabine sodium
929904-85-8
2mg
¥3860.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T12790-5 mg
Guadecitabine sodium
929904-85-8
5mg
¥7260.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T12790-10 mg
Guadecitabine sodium
929904-85-8
10mg
¥10235.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T12790-1 mL * 10 mM (in DMSO)
Guadecitabine sodium
929904-85-8
1 mL * 10 mM (in DMSO)
¥9245.00 2022-02-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce56634-2mg
Guadecitabine sodium
929904-85-8 98%
2mg
¥4495.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce56634-5mg
Guadecitabine sodium
929904-85-8 98%
5mg
¥8491.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce56634-10mg
Guadecitabine sodium
929904-85-8 98%
10mg
¥11988.00 2023-09-07

Guadecitabine sodium Production Method

Production Method 1

Reaction Conditions
Reference
Drug compound and purification methods thereof
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Improved processes for the preparation of guadecitabine and intermediates thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  0 °C
1.2 Reagents: Acetic acid
Reference
Hypomethylating agent guadecitabine sodium or salt with decreased hygroscopicity and increased stability for cancer therapy, prognosis and prediction of response or resistance
, United States, , ,

Production Method 4

Reaction Conditions
Reference
Combination of isoindolinone inhibitors of the MDM2-p53 interaction having anticancer activity with the DNA hypomethylating agent SGI-110
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Lyophilized pharmaceutical compositions
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Decitabine derivative formulations
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Oligonucleotide analogs containing 5-aza-cytosine for inhibiting cellular DNA methylation and treatment of cancers
, United States, , ,

Guadecitabine sodium Raw materials

Guadecitabine sodium Preparation Products

Additional information on Guadecitabine sodium

Comprehensive Overview of Guadecitabine Sodium (CAS No. 929904-85-8): Mechanism, Applications, and Future Perspectives

Guadecitabine sodium (CAS No. 929904-85-8), a next-generation hypomethylating agent, has garnered significant attention in oncology research due to its potential in epigenetic modulation. This compound, chemically known as decitabine-5'-phosphoramidate disodium salt, is designed to improve the pharmacokinetic profile of its parent molecule, decitabine. With the rising interest in epigenetic therapies and cancer treatment innovations, Guadecitabine sodium stands out as a promising candidate for hematologic malignancies and solid tumors.

The mechanism of Guadecitabine sodium revolves around its ability to inhibit DNA methyltransferase (DNMT), leading to DNA demethylation and reactivation of silenced tumor suppressor genes. This aligns with current trends in precision medicine, where researchers focus on targeted epigenetic modifications to combat drug resistance. Clinicians and patients frequently search for terms like "DNMT inhibitors side effects" or "epigenetic therapy for leukemia," highlighting the demand for accessible information on this topic.

Recent clinical trials have explored Guadecitabine sodium in myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML), with studies suggesting improved efficacy over traditional decitabine regimens. Its prolonged half-life and sustained demethylation activity address limitations of earlier hypomethylating agents, making it a subject of interest in cancer immunotherapy discussions. Keywords such as "Guadecitabine vs azacitidine" or "best hypomethylating agent 2024" reflect user curiosity about comparative efficacy.

Beyond oncology, Guadecitabine sodium is being investigated for autoimmune disorders and cardiovascular diseases, leveraging its epigenetic reprogramming capabilities. This versatility responds to growing searches like "epigenetics in non-cancer diseases" or "DNMT inhibitors for inflammation." The compound's water-soluble sodium salt formulation enhances bioavailability, a critical factor often queried as "Guadecitabine sodium solubility."

Manufacturing and stability considerations for Guadecitabine sodium (CAS No. 929904-85-8) involve strict control of storage conditions (-20°C) and protection from moisture, topics frequently searched by pharmaceutical professionals. Analytical methods like HPLC purity testing and mass spectrometry characterization are essential for quality assurance, addressing technical queries such as "Guadecitabine sodium HPLC method."

The future of Guadecitabine sodium research may focus on combination therapies with immune checkpoint inhibitors or HDAC inhibitors, aligning with trending searches about "epigenetic combination therapy 2024." Its potential to overcome chemotherapy resistance positions it as a key player in personalized cancer treatment strategies, a hot topic in both academic and patient communities.

From a commercial perspective, the Guadecitabine sodium market is projected to grow significantly, driven by increasing orphan drug designations and expanded clinical indications. Investors and analysts often search for terms like "Guadecitabine sodium patent expiry" or "hypomethylating agents market share," underscoring the compound's economic relevance in the pharmaceutical industry.

In conclusion, Guadecitabine sodium (CAS No. 929904-85-8) represents a sophisticated advancement in epigenetic drug development, addressing both clinical needs and scientific curiosity. Its multifaceted applications and improved pharmacokinetics make it a subject of ongoing research and a frequent search term in cancer treatment forums and pharmaceutical databases worldwide.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm